Cas no 1592588-36-7 (1-(Cyclopropylamino)hex-4-yn-2-one)

• Product Name: 1-(Cyclopropylamino)hex-4-yn-2-one
• CAS No: 1592588-36-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5691612
• PubChem ID: 116555053
• Update Time: 2025-10-05

1-(Cyclopropylamino)hex-4-yn-2-one Chemical and Physical Properties

Names and Identifiers

• 1592588-36-7
• EN300-795504
• 1-(Cyclopropylamino)hex-4-yn-2-one
• 4-Hexyn-2-one, 1-(cyclopropylamino)-

• Inchi： 1S/C9H13NO/c1-2-3-4-9(11)7-10-8-5-6-8/h8,10H,4-7H2,1H3
• InChI Key： XOVRCYWENXZSNF-UHFFFAOYSA-N
• SMILES： O=C(CC#CC)CNC1CC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 248.3±25.0 °C(Predicted)
• pka: 6.06±0.20(Predicted)

Additional information on 1-(Cyclopropylamino)hex-4-yn-2-one

Chemical Profile of 1-(Cyclopropylamino)hex-4-yn-2-one (CAS No. 1592588-36-7)

1-(Cyclopropylamino)hex-4-yn-2-one, identified by its Chemical Abstracts Service (CAS) number 1592588-36-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif combining a cyclopropylamino group with a hexynone backbone, presents intriguing possibilities for synthetic applications and biological evaluations. The cyclopropyl ring, known for its strain and reactivity, alongside the propargyl functionality, offers a rich scaffold for further derivatization, making it a promising candidate in the development of novel therapeutic agents.

The structural framework of 1-(Cyclopropylamino)hex-4-yn-2-one encompasses several key functional groups that are of significant interest in medicinal chemistry. The hexynone moiety, characterized by a conjugated system of carbon-carbon triple bonds and double bonds, contributes to the molecule's electronic properties and potential interactions with biological targets. Additionally, the presence of the amino group attached to a cyclopropyl ring introduces steric and electronic effects that can modulate the compound's pharmacokinetic behavior and binding affinity. Such structural features are often exploited in drug design to achieve optimal pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyclopropylamino groups. The cyclopropyl ring is known to enhance metabolic stability and binding affinity in several drug candidates, while the amino group provides opportunities for further functionalization through hydrogen bonding or ionic interactions. 1-(Cyclopropylamino)hex-4-yn-2-one represents an advanced scaffold that could be modified to target various biological pathways. For instance, its ability to engage with enzymes or receptors through multiple interaction points makes it a versatile building block for designing molecules with enhanced efficacy and selectivity.

One of the most compelling aspects of 1-(Cyclopropylamino)hex-4-yn-2-one is its potential as a precursor in the synthesis of more complex pharmacophores. The propargyl group, located at the 4-position of the hexynone backbone, can undergo various transformations such as Suzuki-Miyaura cross-coupling, Heck reactions, or gold-catalyzed cyclizations. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the compound's chemical space and enabling the exploration of novel therapeutic targets. Furthermore, the cyclopropylamino moiety can be further functionalized through reductive amination or diazotization reactions, providing access to derivatives with altered physicochemical properties.

The pharmaceutical industry has increasingly recognized the importance of molecular diversity in drug discovery programs. Compounds like 1-(Cyclopropylamino)hex-4-yn-2-one contribute to this diversity by offering unique structural features that are not commonly found in existing drug candidates. This novelty can be leveraged to identify new mechanisms of action or improve upon known therapeutic strategies. For example, recent studies have highlighted the potential of cyclopropyl-containing molecules as inhibitors or modulators of enzyme activity relevant to inflammatory diseases and cancer metabolism. The hexynone core may also play a role in modulating protein-protein interactions or affecting membrane permeability.

From a synthetic chemistry perspective, 1-(Cyclopropylamino)hex-4-yn-2-one exemplifies an elegant example of how functional group interplay can lead to complex molecular architectures. The synthesis typically involves multi-step sequences that require careful optimization to achieve high yields and purity. Key steps often include protecting group strategies to handle the reactive triple bond and amino group, followed by selective functionalization at strategic positions within the molecule. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reliance on harsh conditions or hazardous reagents.

The biological evaluation of 1-(Cyclopropylamino)hex-4-yn-2-one has been ongoing in several research laboratories focused on identifying novel bioactive molecules. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against certain enzymatic targets implicated in metabolic disorders and neurodegenerative diseases. The ability of the cyclopropylamino group to form stable hydrogen bonds with polar residues in protein active sites may contribute significantly to its binding affinity. Additionally, computational modeling has been employed to predict potential interactions between this molecule and biological macromolecules, providing insights into its mechanism of action.

In conclusion,1-(Cyclopropylamino)hex-4-yn-2-one (CAS No. 1592588-36-7) represents a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups offers opportunities for synthetic innovation and biological exploration. As our understanding of molecular interactions continues to evolve,1-(Cyclopropylamino)hex-4-yn-2-one may serve as a valuable scaffold for designing next-generation therapeutics targeting diverse disease pathways. The continued investigation into this compound will undoubtedly contribute valuable insights into structure-function relationships within medicinal chemistry.